Cas no 1042510-31-5 (N-(3-fluorobenzyl)-2-(trifluoromethyl)aniline)

• Product Name: N-(3-fluorobenzyl)-2-(trifluoromethyl)aniline
• CAS No: 1042510-31-5
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 1142140
• PubChem ID: 29769094
• Update Time: 2025-04-20

N-(3-fluorobenzyl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-2-(trifluoromethyl)aniline
• N-[(3-fluorophenyl)methyl]-2-(trifluoromethyl)aniline
• 1042510-31-5
• AKOS009060079
• N-(3-Fluorobenzyl)-2-(trifluoroMethyl)aniline, 97%
• N-(3-fluorobenzyl)-2-(trifluoromethyl)aniline

• MDL： MFCD12619721
• Inchi： 1S/C14H11F4N/c15-11-5-3-4-10(8-11)9-19-13-7-2-1-6-12(13)14(16,17)18/h1-8,19H,9H2
• InChI Key： YAMCOSLUVUTNMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NCC1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 269.08276200g/mol
• Monoisotopic Mass: 269.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų